Cas no 2443-40-5 (3-methyloxirane-2-carboxylic acid)

• Product Name: 3-methyloxirane-2-carboxylic acid
• CAS No: 2443-40-5
• MF: C₄H₆O₃
• MW: 102.088641643524
• MDL: MFCD19228166
• CID: 270947
• PubChem ID: 542151
• Update Time: 2025-04-19

3-methyloxirane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylicacid, 3-methyl-
• 3-methyloxirane-2-carboxylic acid
• 2,3-Epoxybutyric acid
• 3-Methylglycidic acid
• Butanoic acid, 2,3-epoxy-
• Butyricacid, 2,3-epoxy- (6CI,7CI,8CI)
• Crotonic acid epoxide
• Oxiranecarboxylic acid, 3-methyl- (9CI)
• trans-2,3-Epoxy-buttersaure
• SCHEMBL1316723
• SEDGGCMDYFKAQN-UHFFFAOYSA-N
• 3-Methyl-2-oxiranecarboxylic acid #
• AKOS006376247
• EN300-210725
• 2443-40-5
• DTXSID70337355
• 3-Methyloxirane-2-carboxylicacid

• MDL： MFCD19228166
• Inchi： 1S/C4H6O3/c1-2-3(7-2)4(5)6/h2-3H,1H3,(H,5,6)
• InChI Key： SEDGGCMDYFKAQN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)C1C

Computed Properties

• Exact Mass: 102.03168
• Monoisotopic Mass: 102.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids